molecular formula C8H10O3S B8620352 3-(Dimethoxymethyl)thiophene-2-carbaldehyde CAS No. 61336-54-7

3-(Dimethoxymethyl)thiophene-2-carbaldehyde

Cat. No.: B8620352
CAS No.: 61336-54-7
M. Wt: 186.23 g/mol
InChI Key: DRJYXDLMZRNMDL-UHFFFAOYSA-N
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Description

3-(Dimethoxymethyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

61336-54-7

Molecular Formula

C8H10O3S

Molecular Weight

186.23 g/mol

IUPAC Name

3-(dimethoxymethyl)thiophene-2-carbaldehyde

InChI

InChI=1S/C8H10O3S/c1-10-8(11-2)6-3-4-12-7(6)5-9/h3-5,8H,1-2H3

InChI Key

DRJYXDLMZRNMDL-UHFFFAOYSA-N

Canonical SMILES

COC(C1=C(SC=C1)C=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2a (423 g., 2.68 moles) in anhydrous ether (1 L) was added dropwise in 1 hour a freshly prepared solution of n-butyllithium (27 moles) in ether keeping a gentle reflux under dry N2. Reflux being continued for 0.5 hour, a solution of DMF (dimethylformamide) (432 g., 6 moles) in anhydrous ether (0.8 L) was added dropwise to the mixture over a period of 0.75 hour with vigorous stirring. After the complete addition the mixture was stirred overnight, poured onto crushed ice (1 Kg.) with stirring and allowed to rise to room temperature. The organic layer was separated and the water layer was saturated with NaCl and extracted thoroughly with ether (2×200 ml.). The ether extracts were combined, dried over MgSO4 and concentrated. The residue was distilled under reduced pressure and the pale yellow oil was collected at 100°-125° C., 0.7 mmHg. Yield, 277 g. (56%).
Name
Quantity
423 g
Type
reactant
Reaction Step One
Quantity
27 mol
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
432 g
Type
reactant
Reaction Step Two
Name
Quantity
0.8 L
Type
solvent
Reaction Step Two
[Compound]
Name
ice
Quantity
1 kg
Type
reactant
Reaction Step Three

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